5-hexanoyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one
Overview
Description
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 5-hexanoyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one are biothiols . Biothiols, such as glutathione, play crucial roles in maintaining cellular redox homeostasis and in signaling pathways .
Mode of Action
Upon photoexcitation to the S1 state, the compound undergoes an ultrafast excited-state intramolecular proton transfer (ESIPT) process . Then, the molecule tends to rotate around the C–C bond until it encounters keto conical intersections, from which the system can easily decay to the ground state .
Biochemical Pathways
The compound and its derivatives have been used as fluorogenic probes for the detection of biothiols . The interaction with biothiols can lead to changes in fluorescence, making these compounds useful in bioimaging and sensing applications .
Result of Action
The interaction of the compound with biothiols can lead to changes in fluorescence . This change can be used to detect the presence of biothiols, providing a useful tool in various applications, including bioimaging and sensing .
properties
IUPAC Name |
5-hexanoyl-3,4-dihydro-1H-1,5-benzodiazepin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2/c1-2-3-4-9-15(19)17-11-10-14(18)16-12-7-5-6-8-13(12)17/h5-8H,2-4,9-11H2,1H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCVNEYOALVIOBL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)N1CCC(=O)NC2=CC=CC=C21 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-hexanoyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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